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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358

GSK1702934A Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, handling, and use of
GSK1702934A.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for GSK1702934A?

Al: GSK1702934A is soluble in dimethyl sulfoxide (DMSO) and ethanol. For creating stock
solutions, high-purity, anhydrous DMSO is recommended.

Q2: How should I store the solid compound and stock solutions of GSK1702934A~

A2:

» Solid Compound: Recommendations vary, with some sources suggesting storage at room
temperature, while others advise storing the powder at -20°C for up to three years.[1][2] For
long-term storage, -20°C is the more conservative and recommended approach.

o Stock Solutions in DMSO: For optimal stability, stock solutions should be aliquoted into
single-use vials to avoid repeated freeze-thaw cycles and stored at -80°C (for up to 6
months) or -20°C (for up to 1-3 months).[2][3]
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Q3: What is the stability of GSK1702934A in DMSO at room temperature?

A3: While specific quantitative data for the stability of GSK1702934A in DMSO at room
temperature is not available, general studies on a large number of compounds provide
guidance. The probability of observing a compound in a 20-mM DMSO solution stored under
ambient conditions is approximately 92% after 3 months, 83% after 6 months, and 52% after
one year.[4] It is strongly recommended to store GSK1702934A stock solutions at -20°C or
-80°C to ensure compound integrity.

Q4: Can | store my diluted GSK1702934A working solution in aqueous buffer?

A4: Aqueous solutions of many small molecules are not stable for long periods. It is
recommended to prepare fresh aqueous working solutions from your DMSO stock solution just
before use and not to store them for longer than 24 hours.[3]

Q5: What is the mechanism of action of GSK1702934A7

A5: GSK1702934A is a potent and selective activator of the Transient Receptor Potential
Canonical (TRPC) channels, specifically TRPC3 and TRPCG6.[1][5] It directly activates these
channels, bypassing the need for upstream signaling events like phospholipase C (PLC)
activation.[6]
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Issue

Possible Cause

Recommended Solution

Precipitate observed in thawed
DMSO stock solution.

The compound may have
come out of solution during
freezing. This can also be
exacerbated by the presence
of water in the DMSO.

Gently warm the vial to 37°C
and vortex or sonicate until the
precipitate is fully redissolved.
Ensure you are using
anhydrous DMSO for stock

preparation.

Inconsistent or no biological
activity observed in

experiments.

1. Compound degradation due
to improper storage. 2. Inactive
compound due to multiple
freeze-thaw cycles. 3. Incorrect
final concentration in the

assay.

1. Prepare a fresh stock
solution from solid
GSK1702934A. 2. Always
aliquot stock solutions into
single-use vials. 3. Verify all
dilution calculations and

ensure accurate pipetting.

Cell toxicity observed at higher

concentrations.

The final concentration of
DMSO in the cell culture

medium may be too high.

Ensure the final concentration
of DMSO in your assay is low
(typically < 0.1% v/v) to avoid
solvent-induced toxicity. Run a
vehicle control (medium with
the same concentration of
DMSO) to assess solvent

effects.

Difficulty dissolving the

compound.

GSK1702934A may require
assistance to fully dissolve in
DMSO.

Use of an ultrasonic bath can
aid in the dissolution of
GSK1702934A in DMSO.[2]

Data Summary

Table 1: GSK1702934A Solubility and Storage Recommendations
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Parameter Details Source(s)

DMSO: 100 mM (39.55
Solubility mg/mL) Ethanol: 100 mM [1]
(39.55 mg/mL)

) Room Temperature or -20°C
Storage (Solid) [1][2]
(for up to 3 years)

-80°C (up to 6 months) or
Storage (DMSO Stock) [2][3]
-20°C (up to 1-3 months)

Table 2: General Compound Stability in DMSO at Room Temperature

Storage Time Probability of Observing Compound
3 Months 92%
6 Months 83%
1 Year 52%

Data from a study on ~7200 compounds stored
as 20-mM solutions in DMSO under ambient

conditions.[4]

Experimental Protocols & Methodologies
Preparation of GSK1702934A Stock Solution

e Materials:
o GSK1702934A (solid powder)
o Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes or vials

e Procedure:
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o Accurately weigh the desired amount of GSK1702934A.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM or 100 mM).

o Vortex or sonicate the solution until the compound is completely dissolved.

o Aliquot the stock solution into single-use, tightly sealed vials to minimize freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C, protected from light.

In Vitro TRPC3/6 Activation Assay using HEK293 Cells

e Cell Culture and Transfection:

o Culture Human Embryonic Kidney (HEK293) cells in Dulbecco's Modified Eagle's Medium
(DMEM) supplemented with 10% fetal bovine serum, 1% penicillin/streptomycin, and 1%
glutamine at 37°C in a 5% CO: incubator.

o Transfect HEK293 cells with plasmids encoding human TRPC3 or TRPC6 using a suitable
transfection reagent according to the manufacturer's protocol.

o Perform experiments 24 to 48 hours post-transfection.
e Calcium Imaging Assay:

o Load the transfected cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)
according to the dye manufacturer's protocol.

o Acquire baseline fluorescence measurements.

o Add the desired concentration of GSK1702934A (working solution diluted in a
physiological buffer) to the cells.

o Measure the change in intracellular calcium concentration by monitoring the fluorescence
of the indicator dye.
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» Electrophysiology (Whole-Cell Patch-Clamp):
o Establish a whole-cell patch-clamp configuration on a transfected HEK293 cell.
o Apply voltage ramps to record baseline currents.

o Perfuse the cell with a solution containing GSK1702934A to measure the activation of
TRPC3/6 currents.

Visualizations
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Caption: Experimental workflow for in vitro assays using GSK1702934A.
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Caption: Simplified signaling pathway of TRPC3/6 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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